Cas no 608143-12-0 (4-bromo-8-iodoquinoline)

4-bromo-8-iodoquinoline structure
4-bromo-8-iodoquinoline structure
Product Name:4-bromo-8-iodoquinoline
CAS No:608143-12-0
MF:C9H5BrIN
MW:333.95117354393
CID:953574
PubChem ID:17986009
Update Time:2025-04-19

4-bromo-8-iodoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-8-iodoquinoline
    • Quinoline,4-bromo-8-iodo
    • SCHEMBL5764170
    • NTPIFVWREJZWBD-UHFFFAOYSA-N
    • 608143-12-0
    • DTXSID20591960
    • SB72151
    • MDL: MFCD08063208
    • Inchi: 1S/C9H5BrIN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
    • InChI Key: NTPIFVWREJZWBD-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C(C=CN=C21)Br

Computed Properties

  • Exact Mass: 332.86500
  • Monoisotopic Mass: 332.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.60190

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